Cas no 1461714-17-9 (5-(ethylsulfanyl)-4-methyl-4H-1,2,4-triazol-3-ylmethanamine dihydrochloride)

• Product Name: 5-(ethylsulfanyl)-4-methyl-4H-1,2,4-triazol-3-ylmethanamine dihydrochloride
• CAS No: 1461714-17-9
• MF: C₆H₁₃ClN₄S
• MW: 208.712218046188
• CID: 4601188
• PubChem ID: 75480383
• Update Time: 2025-06-10

5-(ethylsulfanyl)-4-methyl-4H-1,2,4-triazol-3-ylmethanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• [5-(ethylsulfanyl)-4-methyl-4H-1,2,4-triazol-3-yl]methanamine dihydrochloride
• 5-(ethylsulfanyl)-4-methyl-4H-1,2,4-triazol-3-ylmethanamine dihydrochloride

• Inchi： 1S/C6H12N4S.ClH/c1-3-11-6-9-8-5(4-7)10(6)2;/h3-4,7H2,1-2H3;1H
• InChI Key： YESIESACABMSLP-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(CN)N1C)CC.Cl

Additional information on 5-(ethylsulfanyl)-4-methyl-4H-1,2,4-triazol-3-ylmethanamine dihydrochloride

Introduction to 5-(ethylsulfanyl)-4-methyl-4H-1,2,4-triazol-3-ylmethanamine dihydrochloride (CAS No. 1461714-17-9)

5-(ethylsulfanyl)-4-methyl-4H-1,2,4-triazol-3-ylmethanamine dihydrochloride, identified by its Chemical Abstracts Service (CAS) number 1461714-17-9, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the triazole class of heterocyclic molecules, which are widely recognized for their diverse biological activities and utility in medicinal chemistry. The structural features of this molecule, particularly the presence of an ethylsulfanyl group and a tertiary amine moiety, contribute to its unique chemical properties and potential applications in drug discovery.

The 5-(ethylsulfanyl)-4-methyl-4H-1,2,4-triazol-3-ylmethanamine dihydrochloride structure consists of a triazole ring substituted with an ethylsulfanyl group at the 5-position and a methyl group at the 4-position. The nitrogen atoms of the triazole ring and the tertiary amine functionality provide multiple sites for hydrogen bonding and interaction with biological targets. The dihydrochloride salt form enhances the solubility and stability of the compound, making it more suitable for pharmaceutical formulations and in vitro studies.

In recent years, there has been growing interest in triazole derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential as antimicrobial agents, antiviral agents, and anti-inflammatory agents. The ethylsulfanyl group in this molecule is particularly noteworthy, as sulfur-containing heterocycles are often associated with enhanced bioactivity and metabolic stability. This moiety can participate in various non-covalent interactions with biological targets, including hydrogen bonding and π-stacking interactions.

Recent studies have highlighted the importance of 5-(ethylsulfanyl)-4-methyl-4H-1,2,4-triazol-3-ylmethanamine dihydrochloride in the development of novel therapeutic agents. For instance, researchers have explored its potential as a scaffold for kinase inhibitors, given the ability of triazole derivatives to modulate enzyme activity through allosteric binding or covalent modification. The tertiary amine functionality also suggests potential for further derivatization into more complex molecules with tailored pharmacological properties.

The synthesis of 5-(ethylsulfanyl)-4-methyl-4H-1,2,4-triazol-3-ylmethanamine dihydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions to form the triazole ring followed by functionalization at the 5-position with an ethylsulfanyl group. The final step typically involves salt formation with hydrochloric acid to improve solubility and handling properties.

The pharmacological profile of this compound has been evaluated through both in vitro and in vivo studies. In vitro assays have demonstrated activity against various bacterial and fungal strains, suggesting potential applications in combating resistant infections. Additionally, preliminary in vivo studies have shown promising results in animal models of inflammation and infection, further supporting its therapeutic potential.

The safety profile of 5-(ethylsulfanyl)-4-methyl-4H-1,2,4-triazol-3-ylmethanamine dihydrochloride is another critical aspect that has been examined. Preliminary toxicology studies have indicated that the compound is well-tolerated at moderate doses but may exhibit some degree of hepatotoxicity at higher concentrations. Further studies are needed to fully characterize its safety profile and identify any potential long-term adverse effects.

From a computational chemistry perspective, molecular modeling studies have been conducted to understand the binding mode of 5-(ethylsulfanyl)-4-methyl-4H-1,2,4-triazol-3-ylmethanamine dihydrochloride with biological targets such as enzymes or receptors. These studies have provided insights into key interaction residues and have guided the design of more potent derivatives. Additionally, virtual screening techniques have been employed to identify novel analogs with enhanced pharmacological properties.

The future directions for research on 5-(ethylsulfanyl)-4-methyl-4H-1,2,4-triazol-3-ylmethanamine dihydrochloride include exploring its mechanism of action in greater detail and developing it into a lead compound for drug development programs. Collaborative efforts between synthetic chemists and biologists are essential to translate laboratory findings into clinical applications. Furthermore, advancements in biocatalysis and green chemistry may offer sustainable alternatives for synthesizing this compound on an industrial scale.

In conclusion,5-(ethylsulfanyl)-4-methyl-4H-1,2,4-triazol-3-y l methanamine dihydrochloride (CAS No. 1461714 -17 -9) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable scaffold for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.